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Compound of Interest

Compound Name: 2-Ketodoxapram-d5

Cat. No.: B12406340

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 2-Ketodoxapram-d5, a deuterated analog of a primary metabolite of Doxapram. This
document is intended for researchers and professionals in the fields of drug metabolism,
pharmacokinetics, and analytical chemistry. 2-Ketodoxapram-d5 serves as a crucial internal
standard for the accurate quantification of 2-Ketodoxapram in biological matrices.

Physicochemical and Analytical Properties

The fundamental properties of 2-Ketodoxapram-d5 are summarized in the table below. This
information is critical for its application in analytical methodologies.
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Property Value Reference
Molecular Formula C24H23DsN203 [1112]
Molecular Weight 397.53 g/mol [1]

4-[2-(1-Ethyl-d5-5-0x0-4,4-
IUPAC Name diphenyl-3-pyrrolidinyl)ethyl]-3-  [1]

morpholinone

Parent Drug Doxapram [1]

_ o Internal standard for analytical
Primary Application o [1]
and pharmacokinetic research

Synthesis of 2-Ketodoxapram-d5

A detailed, publicly available synthesis protocol for 2-Ketodoxapram-d5 has not been
identified in the scientific literature. It is noted that this compound has been synthesized by
specialized chemical synthesis companies for research purposes[3]. However, a plausible
synthetic route can be postulated based on the known synthesis of Doxapram and its
metabolites, combined with established deuteration techniques.

The synthesis would likely involve the introduction of the d5-ethyl group at a late stage to a
suitable precursor molecule. A possible conceptual workflow for the synthesis is outlined below.
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Hypothetical Synthesis Workflow

1. Synthesis of
Doxapram Precursor

Intraduce Deuterated Ethyl Group

2. Alkylation with
d5-Ethyl lodide

Introduce Keto Group

3. Oxidation to
2-Ketodoxapram-d5

Isolate Final Product

4. Purification
(e.g., HPLC)

Click to download full resolution via product page

A conceptual workflow for the synthesis of 2-Ketodoxapram-d5.

Characterization and Quantification

The primary characterization of 2-Ketodoxapram-d5 is centered around its use as an internal
standard in mass spectrometry-based assays. A validated Ultra-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method has been described for
its simultaneous quantification with Doxapram and 2-Ketodoxapram in biological samples[3][4].

UPLC-MS/MS Method Parameters

The following table summarizes the key parameters for the UPLC-MS/MS analysis.
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Parameter Value Reference
Acquity UPLC® I-class system
Instrumentation with a Xevo TQ-S tandem [3]
mass spectrometer
Acquity UPLC® BEH C18 (1.7
Column [3]

pm, 2.1 x 50 mm)

Column Temperature

40 °C

[3]

Mobile Phase A

Water with 5% Acetonitrile and
0.1% Formic Acid

[3]

Mobile Phase B

Acetonitrile with 0.1% Formic
Acid

[3]

Flow Rate

0.5 mL/min

[3]

Injection Volume

10 pL

[3]

lonization Mode

Positive Electrospray

lonization (ESI)

[3]

Capillary Voltage 2 kv [3]
Source Temperature 150 °C [3]
Desolvation Temperature 600 °C [3]
Cone Gas Flow (Nz2) ** 150 L/h [3]
Desolvation Gas Flow (Nz2) ** 1000 L/h [3]
Collision Gas Argon [3]
Collision Energy 23V [3]
Mass Transition (m/z) 398.4 - 219.3 [3]

Experimental Workflow for Quantification

The following diagram illustrates the experimental workflow for the quantification of 2-

Ketodoxapram in biological samples using 2-Ketodoxapram-d5 as an internal standard.
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UPLC-MS/MS Quantification Workflow
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(Plasma or Tissue Homogenate)

'
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2-Ketodoxapram-d5 (Internal Standard)

:

Liquid-Liquid Extraction

UPLC-MS/MS Analysis

'

Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ketodoxapram-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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